Cas no 2097898-65-0 (N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide)

• Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide
• CAS No: 2097898-65-0
• MF: C₁₆H₁₃N₅O₃
• MW: 323.306122541428
• CID: 5467984
• Update Time: 2025-07-01

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide
• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-indole-6-carboxamide

• Inchi： 1S/C16H13N5O3/c1-9-6-13(20-23-9)15-19-14(24-21-15)8-18-16(22)11-3-2-10-4-5-17-12(10)7-11/h2-7,17H,8H2,1H3,(H,18,22)
• InChI Key： UKHNSBXQOUTJJU-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC3C=CNC=3C=2)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 323.10183929 g/mol
• Monoisotopic Mass: 323.10183929 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110
• Molecular Weight: 323.31

Additional information on N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide

Introduction to N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide (CAS No. 2097898-65-0)

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide (CAS No. 2097898-65-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a promising candidate for further research and development.

The molecular structure of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide incorporates multiple heterocyclic rings, including an indole moiety and a 1,2,4-triazole ring system. The presence of these functional groups contributes to its potential pharmacological properties. Specifically, the indole ring is well-known for its role in various biological processes and has been extensively studied for its potential as an active pharmaceutical ingredient (API). The 1,2,4-triazole ring adds another layer of complexity, offering possibilities for interaction with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The combination of an indole and a 1,2,4-triazole moiety in N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-6-carboxamide suggests that it may exhibit properties such as anti-inflammatory, anti-cancer, or anti-viral activities. These properties are particularly relevant in the context of current global health challenges where the development of new drugs is crucial.

One of the most compelling aspects of this compound is its structural diversity. The presence of multiple heterocyclic rings allows for a wide range of possible interactions with biological targets. This structural flexibility makes N-{[3-(5-methyl-1,2-oxazol-3-y)]methyl}-1H-indole -6-carboxamide a valuable scaffold for drug discovery efforts. Researchers have been exploring various modifications to this core structure to enhance its pharmacological activity and improve its pharmacokinetic properties.

The synthesis of N-{[3-(5-methyl -1,2 oxazol -3 -y)]methyl } - 1 H - ind ole -6 - carboxamide involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the preparation of the 5-methyl-l , 2 oxazole core , followed by functionalization with the l , 2 ,4 oxadiaz ol ring system . The final step involves the attachment of the ind ole carboxy l group to complete the molecular structure. Each step in the synthesis must be carefully optimized to ensure high yield and purity.

Recent advancements in synthetic chemistry have enabled researchers to streamline the synthesis of complex heterocyclic compounds like N-{[3-(5-methyl-l , 2 ox azo l -3 -y)]methyl } - l H - ind ole -6 - carboxamide . Techniques such as transition metal catalysis and flow chemistry have been particularly useful in improving reaction efficiency and scalability. These advancements not only facilitate the production of larger quantities of the compound but also allow for more rapid exploration of its pharmacological properties.

The biological activity of N-{[3-(5-methyl-l , 2 ox azo l -3 y)]methyl } - l H - ind ole -6 carboxamide has been the subject of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes involved in inflammatory pathways. In vitro studies have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. These findings suggest that N-{[3-(5-methyl-l , 2 ox azo l -3 y)]methyl } - l H ind ole -6 carboxamide may have therapeutic potential in conditions characterized by inflammation.

In addition to its anti-inflammatory properties , there is growing evidence that N-{[3-(5-meth yl-l , 2 ox azo l -3 y)]methyl } - l H ind ole -6 carboxamide may also exhibit anti-cancer effects . Preclinical studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines . The mechanisms underlying these effects are thought to involve interactions with specific signaling pathways that are dysregulated in cancer cells . These findings highlight the potential of N-[3-(5-m ethyl-l , 2 ox az o l ]m eth yl )]-l H-ind ole -6-carboxamide as a lead compound for further development into an anti-cancer therapeutic agent.

The development of novel drug candidates often involves extensive preclinical testing to evaluate their safety and efficacy . N-[3-(5 methyl-l , 2 ox az ol ]me th yl )]-l H-ind ole -6-carboxamide is currently undergoing preclinical studies to assess its pharmacokinetic profile , toxicity , and therapeutic potential . These studies are crucial for determining whether this compound is suitable for further development into a clinical trial . The results from these studies will provide valuable insights into its potential as a therapeutic agent and guide future research efforts.

The future prospects for N-[3-(5 methyl-l , 2 ox az ol ]me th yl )]-l H-ind ole -6-carboxamide are promising given its unique structural features and demonstrated biological activity . Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties . Additionally , exploring new synthetic routes could enhance production efficiency and scalability . As our understanding of biological pathways continues to grow , compounds like N-[3-(5 methyl-l , 2 ox az ol ]me th yl )]-l H-ind ole